4-Amino-2-bromonicotinonitrile

• IUPAC Name: 4-amino-2-bromopyridine-3-carbonitrile
• InChI: InChI=1S/C6H4BrN3/c7-6-4(3-8)5(9)1-2-10-6/h1-2H,(H2,9,10)
• InChI Key: XHWJNDSBHZYJQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1N)C#N)Br
• Molecular Formula: C6H4BrN3
• Molecular Weight: 198.02 g/mol
• CAS RN: 1806963-70-1

Description

4-Amino-2-bromonicotinonitrile is a chemical compound with the molecular formula C6H4BrN3. It has a molecular weight of 198.02.

Molecular Structure Analysis

The InChI code for 4-Amino-2-bromonicotinonitrile is 1S/C6H4BrN3/c7-6-4 (3-8)5 (9)1-2-10-6/h1-2H, (H2,9,10). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

4-Amino-2-bromonicotinonitrile is a solid at room temperature. Its boiling point is approximately 421.9±45.0 C at 760 mmHg.

Scientific Research Applications

Multicomponent Synthesis

4-Amino-2-bromonicotinonitrile derivatives have been synthesized through efficient strategies. One such example is the single-pot strategy developed for 2-amino nicotinonitrile derivatives, using tetrabutyl ammonium bromide as a catalyst in an aqueous medium (Kurumurthy et al., 2015).

Herbicide Resistance and Detoxification

The compound has been studied in the context of herbicide resistance. For example, the herbicide bromoxynil, closely related to 4-Amino-2-bromonicotinonitrile, when detoxified by a specific nitrilase, conferred resistance to high levels of the herbicide in transgenic tobacco plants (Stalker et al., 1988).

Synthesis of Pharmaceutical Compounds

4-Amino-2-bromonicotinonitrile is used in the synthesis of pharmaceutical compounds. An example is its use in the synthesis of the lipophilic antifolate piritrexim, where it undergoes a palladium(0)-catalyzed cross-coupling reaction (Chan & Rosowsky, 2005).

Heterocyclic Synthesis

It also plays a role in heterocyclic synthesis. 2-Amino-1,1,3-tricyano-3-bromopropene, derived from 4-Amino-2-bromonicotinonitrile, has been used in novel synthesis methods for thiopyran pyridinethiones and nicotinonitrile derivatives (Eldin, 2003).

Antimicrobial Activities

Compounds derived from 4-Amino-2-bromonicotinonitrile have been tested for antimicrobial activities. For instance, 2-Amino-(6-phenoxathiin-2-yl)-4-phenyl-nicotinonitrile has shown potential in constructing novel pyrido[2,3-d]pyrimidine systems with antibacterial and antifungal properties (Behalo, 2008).

Dye Synthesis

In dye synthesis, 4-Amino-2-bromonicotinonitrile derivatives have been utilized in the preparation of compounds like bromamine acid, an important intermediate in acid dye synthesis (Ghaieni et al., 2007).

Corrosion Inhibition

Pyridine derivatives, including those derived from 4-Amino-2-bromonicotinonitrile, have been evaluated for their corrosion inhibition properties on steel in acidic environments, showcasing their industrial applications (Ansari et al., 2015).

Complex Formation in Chemistry

This compound has been used in forming complexes with metals like iron and ruthenium. These complexes have been investigated for their chemical and electrochemical properties (Fallahpour et al., 1999).

Safety and Hazards

4-Amino-2-bromonicotinonitrile is classified as Acute Tox. 3 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. The precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P362+P364, P405, P501.